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Compound of Interest

Compound Name: Protein kinase inhibitor 15

Cat. No.: B15587760 Get Quote

Introduction
PFK15, also known as 1-(4-pyridinyl)-3-(2-quinolinyl)-2-propen-1-one, is a potent and selective

small molecule inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3)

[1][2][3]. PFKFB3 is a key enzyme that synthesizes fructose 2,6-bisphosphate (F2,6P2), a

powerful allosteric activator of phosphofructokinase-1 (PFK-1), the rate-limiting enzyme in

glycolysis[1]. By inhibiting PFKFB3, PFK15 reduces glycolytic flux, making it a valuable tool for

studying cancer metabolism and as a potential anti-cancer therapeutic agent[1][4]. It has been

shown to reduce glucose uptake, induce apoptosis in various cancer cell lines, and suppress

tumor growth and metastasis in preclinical models[1][2][5].

These application notes provide detailed protocols for the preparation and storage of PFK15

stock solutions to ensure its stability and efficacy for in vitro and in vivo research applications.

Quantitative Data Summary
The following tables summarize the key quantitative data for PFK15.

Table 1: Physicochemical Properties of PFK15
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Property Value Reference

Molecular Formula C₁₇H₁₂N₂O [5][6]

Molecular Weight 260.29 g/mol [2][5][6]

CAS Number 4382-63-2 [2][5][6]

Purity ≥98% (HPLC) [5][6]

Appearance White to beige solid powder [7]

Table 2: Solubility of PFK15

Solvent
Maximum
Concentration

Notes Reference

DMSO
100 mM (26.03

mg/mL)
[5][6]

DMSO
52 mg/mL (~199.77

mM)

Moisture-absorbing;

use fresh DMSO.

Warming may be

required.

[2][8]

DMSO 3 mg/mL (11.53 mM)
Sonication is

recommended.
[9]

Ethanol 5 mg/mL [2]

Ethanol 15 mg/mL
Warming may be

required.
[8]

Water Insoluble [2][8]

Table 3: Storage and Stability of PFK15
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Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C 3 years [2][8]

Stock Solution in

DMSO
-80°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[2][9]

Stock Solution in

DMSO
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[2]

Stock Solution in

DMSO/Ethanol
-20°C Up to 3 months [7]

Experimental Protocols
Protocol 1: Preparation of PFK15 Stock Solution for In
Vitro Use
This protocol describes the preparation of a high-concentration PFK15 stock solution in DMSO,

suitable for dilution in cell culture media for various in vitro assays.

Materials:

PFK15 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heat block (optional)

Procedure:
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Pre-weighing and Calculation:

Allow the PFK15 vial to equilibrate to room temperature before opening to prevent

condensation.

Calculate the required volume of DMSO to achieve the desired stock concentration (e.g.,

10 mM, 40 mM, or 100 mM). For example, to prepare a 10 mM stock solution from 1 mg of

PFK15 (MW: 260.29), you would need:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = (0.001 g / 260.29 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 384.2 µL

Dissolution:

Add the calculated volume of high-purity DMSO to the vial containing the PFK15 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If necessary, gentle warming in

a water bath (up to 50°C) or sonication can be used to aid dissolution[8].

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound[2][9].

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month)[2][9].

Note on Use: For cell culture experiments, the final concentration of DMSO should be kept low

(typically below 0.1% v/v, and in some cases as low as 0.05%) to avoid solvent-induced

cytotoxicity[1]. Prepare intermediate dilutions in sterile culture medium as needed.
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Visualizations
Signaling Pathway of PFK15 Action
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Caption: Mechanism of action for PFK15 in cancer cells.
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Experimental Workflow for PFK15 Stock Preparation
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Caption: Workflow for preparing PFK15 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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